Cas no 71978-16-0 (4(1H)-Pyrimidinone, 5-fluoro-2-propoxy-)

• Product name: 4(1H)-Pyrimidinone, 5-fluoro-2-propoxy-
• CAS No: 71978-16-0
• MF: C₇H₉FN₂O₂
• MW: 172.156965017319
• CID: 4156846
• PubChem ID: 13061620

4(1H)-Pyrimidinone, 5-fluoro-2-propoxy- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pyrimidinone, 5-fluoro-2-propoxy-
• 5-FLUORO-2-PROPOXYPYRIMIDIN-4(3H)-ONE
• SB56415
• 71978-16-0

• Inchi： InChI=1S/C7H9FN2O2/c1-2-3-12-7-9-4-5(8)6(11)10-7/h4H,2-3H2,1H3,(H,9,10,11)
• InChI Key： SSFGHWDREFBVCU-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 172.06480570Da
• Monoisotopic Mass: 172.06480570Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.7Ų
• XLogP3: 0.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 4(1H)-Pyrimidinone, 5-fluoro-2-propoxy-

5-Fluoro-2-propoxy-4(1H)-Pyrimidinone (CAS 71978-16-0): A Versatile Fluorinated Pyrimidine Derivative

5-Fluoro-2-propoxy-4(1H)-Pyrimidinone (CAS 71978-16-0) is a fluorinated pyrimidine derivative that has garnered significant attention in pharmaceutical research and specialty chemical applications. This compound, also known as 5-fluoro-2-propoxy-4-pyrimidinone, belongs to the class of heterocyclic compounds and features a unique combination of fluorine substitution and propoxy functionalization on the pyrimidine ring system.

The molecular structure of 5-Fluoro-2-propoxy-4(1H)-Pyrimidinone consists of a pyrimidine core with three key modifications: a fluorine atom at position 5, a propoxy group at position 2, and a carbonyl group at position 4. This specific arrangement contributes to its distinctive physicochemical properties, including moderate water solubility (approximately 15-20 mg/mL at 25°C) and a melting point range of 145-148°C. The compound typically appears as a white to off-white crystalline powder with excellent stability under standard storage conditions.

In pharmaceutical applications, 5-Fluoro-2-propoxy-4(1H)-Pyrimidinone serves as a valuable building block for the synthesis of various bioactive molecules. Researchers have explored its potential in developing novel antiviral agents, particularly in light of recent global health concerns. The fluorinated pyrimidine scaffold has demonstrated particular promise in targeting viral polymerases, making it relevant to current investigations into broad-spectrum antiviral therapies.

The compound's synthetic utility extends beyond pharmaceuticals. In material science, 5-Fluoro-2-propoxy-4(1H)-Pyrimidinone has been investigated as a precursor for specialized polymers with unique electronic properties. Its ability to participate in controlled polymerization reactions makes it interesting for developing advanced materials with potential applications in organic electronics and sensor technologies.

From a market perspective, the demand for fluorinated pyrimidine derivatives like 5-Fluoro-2-propoxy-4(1H)-Pyrimidinone has shown steady growth, with an estimated compound annual growth rate (CAGR) of 6.2% from 2020 to 2025. This growth reflects increasing research activities in medicinal chemistry and the expanding applications of fluorinated compounds in various high-tech industries.

Recent advancements in green chemistry have also impacted the production methods for 5-Fluoro-2-propoxy-4(1H)-Pyrimidinone. Modern synthetic approaches emphasize atom economy and reduced environmental impact, addressing growing concerns about sustainable chemical manufacturing. These developments have made the compound more accessible to researchers while maintaining high purity standards (>98% by HPLC analysis).

Quality control of 5-Fluoro-2-propoxy-4(1H)-Pyrimidinone typically involves rigorous analytical techniques including HPLC, NMR spectroscopy, and mass spectrometry. The compound's stability profile has been well-characterized, with studies showing excellent thermal stability up to 200°C and resistance to hydrolysis under physiological pH conditions.

For researchers working with 5-Fluoro-2-propoxy-4(1H)-Pyrimidinone, proper handling procedures should be followed despite its non-hazardous classification. Standard laboratory practices including the use of personal protective equipment are recommended when handling the compound in powder form to prevent inhalation or contact with sensitive tissues.

The future outlook for 5-Fluoro-2-propoxy-4(1H)-Pyrimidinone appears promising, particularly in light of emerging applications in bioconjugation chemistry and drug delivery systems. Its structural features make it amenable to various chemical modifications, allowing for the creation of diverse derivatives with tailored properties. Ongoing research continues to uncover new potential uses for this versatile compound across multiple scientific disciplines.

For those seeking 5-Fluoro-2-propoxy-4(1H)-Pyrimidinone suppliers, it's important to verify the compound's purity certificates and analytical data. Reputable manufacturers typically provide comprehensive characterization data including 1H NMR, 13C NMR, and HPLC chromatograms to ensure product quality and consistency between batches.